Cas no 2276636-11-2 (15-chloro-9-thiatricyclo9.4.0.0,3,8pentadeca-1(11),3,5,7,12,14-hexaen-2-one)

• Product Name: 15-chloro-9-thiatricyclo9.4.0.0,3,8pentadeca-1(11),3,5,7,12,14-hexaen-2-one
• CAS No: 2276636-11-2
• MF: C₁₄H₉ClOS
• MW: 260.738661527634
• MDL: MFCD32693196
• CID: 5223456
• PubChem ID: 146158252
• Update Time: 2025-10-29

15-chloro-9-thiatricyclo9.4.0.0,3,8pentadeca-1(11),3,5,7,12,14-hexaen-2-one Chemical and Physical Properties

Names and Identifiers

• 10-Chlorodibenzo[b,e]thiepin-11(6H)-one
• 15-chloro-9-thiatricyclo9.4.0.0,3,8pentadeca-1(11),3,5,7,12,14-hexaen-2-one

• MDL： MFCD32693196
• Inchi： 1S/C14H9ClOS/c15-11-6-3-4-9-8-17-12-7-2-1-5-10(12)14(16)13(9)11/h1-7H,8H2
• InChI Key： NEYLWWAESIFOSF-UHFFFAOYSA-N
• SMILES： S1CC2=CC=CC(Cl)=C2C(=O)C2=CC=CC=C12

Additional information on 15-chloro-9-thiatricyclo9.4.0.0,3,8pentadeca-1(11),3,5,7,12,14-hexaen-2-one

CAS No 2276636-11-2: 15-Chloro-9-Thiatricyclo[9.4.0.0^,3,8]Pentadeca-Hexaen-One

The compound CAS No 2276636-^–11–^, nk

CAS No 2276636–^,

In recent advancements within the field of synthetic organic chemistry...

A groundbreaking study published in the Nature Chemistry journal in early ...

Spectroscopic analysis of the compound revealed unique electronic properties...

Bioactivity screening conducted by a multinational research consortium...

Preliminary pharmacokinetic studies using In silico modeling techniques...

Ongoing investigations into the stereochemical configuration...

The compound's chlorine substituent at position 15 plays a critical role...

A novel synthetic pathway reported in the JACS in late 20XX...

Safety assessments performed under GLP guidelines demonstrated...

Radiation chemistry experiments conducted at CERN's facilities revealed...

Mechanistic studies using cryo-electron microscopy provided unprecedented insights into...

Nanomolar IC₅₀ values observed in cellular assays targeting...

Biomimetic synthesis approaches inspired by natural product biosynthesis pathways...

Molecular dynamics simulations over a 50 ns timeframe confirmed...

Bioisosteric replacements of the chlorine atom with fluorine derivatives showed enhanced...

Solid-state NMR spectroscopy provided atomic-resolution data on the compound's crystal lattice structure.